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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B15562426

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling protocols for Methomyl-
d3. Designed for laboratory personnel, it outlines the substance's hazardous properties,

recommended personal protective equipment (PPE), emergency procedures, and a general

experimental protocol for its use as an internal standard. Adherence to these guidelines is

critical for ensuring personnel safety and environmental protection.

Hazard Identification and Classification
Methomyl-d3 is the deuterated form of Methomyl, a carbamate insecticide.[1] It is classified as

a substance with high acute toxicity if ingested or inhaled.[2][3][4] Like its non-deuterated

parent compound, Methomyl-d3 is a cholinesterase inhibitor, which can lead to overstimulation

of the nervous system.[5] Exposure can cause symptoms ranging from dizziness and nausea

to severe respiratory distress and death.[5][6] It is also very toxic to aquatic life with long-lasting

effects.[2][4]

Table 1: GHS Hazard Classification for Methomyl-d3
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Hazard Class Category Hazard Statement Code

Acute Toxicity, Oral Category 2 Fatal if swallowed H300

Acute Toxicity,

Inhalation
Category 2 Fatal if inhaled H330

Specific Target Organ

Toxicity, Single

Exposure

Category 3

May cause

drowsiness or

dizziness

H336

Hazardous to the

Aquatic Environment,

Acute

Category 1
Very toxic to aquatic

life
H400

Hazardous to the

Aquatic Environment,

Chronic

Category 1

Very toxic to aquatic

life with long lasting

effects

H410

Source:[2][4]

Toxicological and Physicochemical Properties
The quantitative toxicological data for Methomyl is used as a proxy for Methomyl-d3, given its

primary use as an analytical standard.

Table 2: Toxicological Data (Methomyl)

Metric Route Species Value

LD50 Oral Rat 17-45 mg/kg

LD50 Oral Rat 30 mg/kg

LD50 Dermal Rat >2,000 mg/kg

LC50 Inhalation Rat 0.26 mg/L (4 hours)

LD50 Oral Mouse 10 mg/kg

Source:[1][4][7]
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Table 3: Physicochemical Properties of Methomyl-d3

Property Value

CAS Number 1398109-07-3

Chemical Formula C₅H₇D₃N₂O₂S

Molecular Weight 165.23 g/mol

Appearance White to off-white solid

Melting Point 78 - 79 °C

Water Solubility 58 g/L

Partition Coefficient (log Pow) 0.6

Odor Sulphurous

Source:[2][3][8]

Safe Handling and Storage Protocols
Due to its high toxicity, all handling of Methomyl-d3 should occur within a designated area,

such as a certified chemical fume hood, to minimize inhalation exposure.

Precautions for Safe Handling:

Ventilation: Use only in a well-ventilated area, preferably within a laboratory fume hood or

with appropriate exhaust ventilation.[3][8]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[8]

Dust Prevention: Avoid the formation and inhalation of dust.[3][8]

Personal Hygiene: Wash hands and face thoroughly after handling.[8][9] Do not eat, drink, or

smoke in the work area.[2]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[2][8]
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Conditions for Safe Storage:

Security: Store in a locked, secure cabinet or area.[2][8]

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][8]

Compatibility: Refer to the Safety Data Sheet (SDS) for information on incompatible

materials.

Area Preparation
(Fume Hood Decontamination) Don Appropriate PPE Weigh Solid

(On Analytical Balance)
Transfer & Dissolve

(In Fume Hood)
Decontaminate Surfaces

& Glassware
Dispose of Waste
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Click to download full resolution via product page

Workflow for Handling High-Potency Solids.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when working with Methomyl-d3.

Eye/Face Protection: Wear chemical safety goggles conforming to NIOSH (US) or EN 166

(EU) standards.[3] A face shield should be used in situations with a splash potential.[10][11]

Hand Protection: Wear unlined, elbow-length chemical-resistant gloves such as butyl or

nitrile rubber.[2][10] Inspect gloves for leaks before and after use.[12]

Body Protection: Wear a lab coat or protective suit.[2] For tasks with a higher risk of

exposure, chemically resistant waterproof coveralls are recommended.[12] Ensure pant legs

are worn outside of boots to prevent chemicals from entering.[10]

Respiratory Protection: In case of insufficient ventilation or when handling the powder

outside of a fume hood, wear an appropriate certified respirator.[2] For emergency situations,

a self-contained breathing apparatus (SCBA) is required.[3][6]
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Donning (Putting On) PPE Doffing (Taking Off) PPE

1. Gown / Suit

2. Mask / Respirator

3. Goggles / Face Shield

4. Gloves (over cuffs)

1. Gloves

2. Gown / Suit

3. Goggles / Face Shield

4. Mask / Respirator

Click to download full resolution via product page

Recommended Sequence for Donning and Doffing PPE.

Emergency Procedures
Immediate and correct response to an incident is crucial to mitigate harm.

Spill Response:

Evacuate: Immediately evacuate personnel from the affected area.

Alert: Inform others in the vicinity and contact your institution's emergency response team.

Ventilate: Ensure the area is well-ventilated.

Isolate: For solids, isolate the spill area for at least 25 meters (75 feet) in all directions.[6]

Protect: Do not re-enter without appropriate PPE, including respiratory protection.
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Containment: Prevent the spilled material from entering drains or waterways.[3][9]

Clean-up: Carefully pick up the solid material without creating dust and place it into a

suitable, closed, and labeled container for disposal.[3]
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Logical Workflow for Chemical Spill Response.

First Aid Measures:

General Advice: Seek immediate medical attention after any exposure.[8] Provide the Safety

Data Sheet to the responding medical personnel.[3]

Inhalation: Move the victim to fresh air.[6][8] If breathing has stopped, provide artificial

respiration using a pocket mask with a one-way valve; do not use the mouth-to-mouth

method.[8]

Skin Contact: Immediately remove all contaminated clothing.[9] Wash the affected skin area

thoroughly with soap and water.[6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[2]

Ingestion: If swallowed, rinse the mouth with water.[3][8] Do NOT induce vomiting.[3] Call a

poison control center or doctor immediately.[8]

Fire-Fighting Measures:

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3][9]

Hazards: Heating to decomposition can release toxic fumes of nitrogen and sulfur oxides.[6]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[3][8]

Experimental Protocol: Preparation of an Internal
Standard Stock Solution
Methomyl-d3 is intended for use as an internal standard for the quantification of methomyl by

GC- or LC-MS.[1] The following is a generalized protocol for preparing a stock solution.
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Researchers must adapt this protocol to their specific analytical method, instrumentation, and

laboratory safety procedures.

Methodology:

Risk Assessment: Conduct a formal risk assessment for the entire procedure before starting.

Preparation: Decontaminate the work surface inside a chemical fume hood. Assemble all

necessary equipment, including calibrated pipettes, volumetric flasks, and solvent.

Don PPE: Put on all required PPE as detailed in Section 4.

Weighing: Tare a weighing vessel on an analytical balance. Carefully weigh the required

amount of Methomyl-d3 solid. Perform this step in a ventilated balance enclosure or the

fume hood to prevent dust inhalation.

Dissolution: Carefully transfer the weighed solid to an appropriate volumetric flask. Using a

pipette, add a portion of the desired solvent (e.g., acetonitrile) to dissolve the solid.[2]

Sonicate briefly if necessary to ensure complete dissolution.

Dilution: Once the solid is fully dissolved, dilute to the final volume with the solvent. Cap the

flask and invert it several times to ensure the solution is homogeneous.

Labeling: Immediately label the stock solution with the compound name (Methomyl-d3),

concentration, solvent, preparation date, and your initials.

Storage: Store the solution in a tightly sealed container in a cool, dark, and secure location

as specified by your laboratory's protocols.

Decontamination: Thoroughly decontaminate all equipment and the work area. Dispose of all

waste, including contaminated PPE, in properly labeled hazardous waste containers.
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Preparation

Execution

Post-Procedure

1. Conduct Risk Assessment

2. Don Full PPE

3. Prepare Fume Hood

4. Weigh Methomyl-d3 Solid

5. Transfer to Volumetric Flask

6. Dissolve in Solvent

7. Dilute to Final Volume

8. Label and Store Solution

9. Decontaminate & Dispose
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Workflow for Preparing an Internal Standard Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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